Cas no 847866-41-5 (2-Pyrrolidinecarboxamide,4-fluoro-N,N-dimethyl-, (2R)-)

• Product Name: 2-Pyrrolidinecarboxamide,4-fluoro-N,N-dimethyl-, (2R)-
• CAS No: 847866-41-5
• MF: C₇H₁₃FN₂O
• MW: 160.189325094223
• CID: 716477
• Update Time: 2024-01-31

2-Pyrrolidinecarboxamide,4-fluoro-N,N-dimethyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide,4-fluoro-N,N-dimethyl-, (2R)-
• 2-Pyrrolidinecarboxamide,4-fluoro-N,N-dimethyl-,(2R)-(9CI)

• Inchi： 1S/C7H13FN2O/c1-10(2)7(11)6-3-5(8)4-9-6/h5-6,9H,3-4H2,1-2H3/t5?,6-/m1/s1
• InChI Key： FODIFLZXFOUPOS-PRJDIBJQSA-N
• SMILES： N1CC(F)C[C@@H]1C(N(C)C)=O

Computed Properties

• Exact Mass: 160.101
• Monoisotopic Mass: 160.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2